1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole

• Molecular Formula: C12H19IN2
• Molecular Weight: 318.20 g/mol
• IUPAC Name: 1-cyclopentyl-3,5-diethyl-4-iodopyrazole
• InChI: InChI=1S/C12H19IN2/c1-3-10-12(13)11(4-2)15(14-10)9-7-5-6-8-9/h9H,3-8H2,1-2H3
• InChI Key: ZPHAXYWMJYNVNZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1C2CCCC2)CC)I

Description

1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole is a pyrazole-based heterocyclic compound characterized by a cyclopentyl group at the N1 position, diethyl substituents at the 3- and 5-positions, and an iodine atom at the 4-position. Pyrazole derivatives are renowned for their structural versatility and applications in medicinal chemistry, agrochemicals, and materials science . The diethyl groups contribute to lipophilicity, which may influence solubility and bioavailability, while the cyclopentyl moiety adds conformational rigidity .

Preparation Methods

The synthesis of 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method includes the reaction of cyclopentanone with ethylhydrazine to form the intermediate, followed by iodination using iodine or an iodine-containing reagent . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, such as controlled temperature and pressure settings, and the use of catalysts to enhance reaction efficiency .

Chemical Reactions Analysis

1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different derivatives.

Cyclization Reactions: The compound can participate in cyclization reactions to form more complex heterocyclic structures, such as pyrazolo[1,5-a]pyrimidines.

Scientific Research Applications

1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds, which are valuable in drug discovery and development.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its unique structure and reactivity.

Industry: The compound is utilized in the production of agrochemicals and materials science for developing new functional materials.

Mechanism of Action

The mechanism of action of 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites, inhibiting or modulating the activity of these targets. This interaction can lead to various biological effects, including enzyme inhibition or receptor antagonism .

Comparison with Similar Compounds

Comparison with Similar Pyrazole Derivatives

Structural and Substituent Analysis

Key structural differences among pyrazole derivatives arise from substituent type, position, and electronic properties. Below is a comparative analysis:

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Features
1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole	Cyclopentyl (N1), Diethyl (3,5), Iodo (4)	~366.2 (estimated)	High steric bulk, iodine enhances electrophilicity, lipophilic diethyl groups.
3,5-Diphenyl-1H-pyrazole	Phenyl (3,5)	220.27	Planar aromatic substituents; COX-2 inhibitor (e.g., Celecoxib analog).
Diethyl 4-amino-1-(3-chlorophenyl)-1H-pyrazole-3,5-dicarboxylate	3-Chlorophenyl (N1), Diethyl carboxylate (3,5), Amino (4)	381.82	Electron-withdrawing carboxylates; monoclinic crystal structure.
1-Cyclopentyl-3,5-dimethyl-1H-pyrazole-4-carbaldehyde	Cyclopentyl (N1), Methyl (3,5), Carbaldehyde (4)	206.29	Smaller alkyl groups; aldehyde enables further functionalization.
1-Cyclopentyl-3,5-bis(3,4-dimethylphenyl)-1H-pyrazole	Cyclopentyl (N1), Bis(3,4-dimethylphenyl) (3,5)	344.5	Bulky aromatic substituents; potential for π-π stacking interactions.

Key Observations :

• Electronic Effects: The iodine atom at position 4 is strongly electron-withdrawing, contrasting with electron-donating groups (e.g., amino in ) or neutral substituents (e.g., methyl in ).
• Crystallography : While 3,5-diphenylpyrazole and diethyl carboxylate derivatives have well-documented crystal structures , the iodine in the target compound may facilitate heavy-atom phasing in X-ray studies .

Physicochemical Properties

• Lipophilicity : Diethyl groups enhance lipophilicity (logP ~3.5 estimated) compared to methyl (logP ~2.1) or carboxylate derivatives (logP ~1.8) .
• Solubility: The iodine atom may reduce aqueous solubility relative to polar analogs like carboxylates or aminopyrazoles .
• Thermal Stability : Bulky substituents (e.g., cyclopentyl, diethyl) likely improve thermal stability compared to smaller alkyl or aryl groups .

Biological Activity

1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole is a heterocyclic compound belonging to the pyrazole family, characterized by its five-membered ring structure that includes two nitrogen atoms and an iodine atom. This compound has garnered attention due to its potential biological activities and applications in medicinal chemistry.

• Molecular Formula : C12H16I N2
• Molecular Weight : 318.20 g/mol
• Structure : The compound features a cyclopentyl group and two ethyl substituents at the 3 and 5 positions, along with an iodine atom at the 4 position.

The biological activity of 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole typically involves interactions with specific molecular targets, such as enzymes or receptors. These interactions can lead to:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in various biochemical pathways.
• Receptor Modulation : It may modulate the activity of certain receptors, influencing cellular signaling pathways.

In vitro Studies

Research has shown that 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole exhibits significant biological activity against various targets. For instance:

• Antiviral Activity : Studies indicate potential antiviral properties, particularly against RNA viruses by targeting cellular kinases such as AAK1 (Adaptor Associated Kinase 1) which plays a crucial role in viral entry processes .

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar pyrazole derivatives reveals differences in biological activity:

Compound Name	Structural Features	Unique Biological Properties
1-Cyclopentyl-4-iodo-1H-pyrazole	Lacks ethyl groups at positions 3 and 5	Exhibits different enzyme inhibition profiles
1-Cyclopentyl-4-bromo-1H-pyrazole	Bromine instead of iodine at position 4	Varies in reactivity patterns compared to iodine derivatives
1-Cyclopentyl-3-(ethoxymethyl)-4-iodo-1H-pyrazole	Contains an ethoxymethyl group	Altered solubility and reactivity; potential for different biological effects

Case Study 1: Antiviral Properties

In a study exploring the antiviral effects of pyrazole derivatives, it was found that compounds similar to 1-Cyclopentyl-3,5-diethyl-4-iodo-1H-pyrazole exhibited promising activity against dengue virus. The research highlighted that targeting AAK1 could represent a viable strategy for developing broad-spectrum antiviral agents .

Case Study 2: Enzyme Inhibition

Another study focused on the inhibition of specific kinases by pyrazole derivatives. The findings suggested that modifications in the structure of pyrazoles significantly influenced their inhibitory potency against various kinases involved in cancer progression .